Cas no 118524-12-2 (b-D-Galactopyranoside, (2a,3b,5a,6b,25R)-2,6-dihydroxyspirostan-3-ylO-b-D-glucopyranosyl-(1®3)-O-b-D-glucopyranosyl-(1®4)- (9CI))

118524-12-2 structure
Product name:b-D-Galactopyranoside, (2a,3b,5a,6b,25R)-2,6-dihydroxyspirostan-3-ylO-b-D-glucopyranosyl-(1®3)-O-b-D-glucopyranosyl-(1®4)- (9CI)
b-D-Galactopyranoside, (2a,3b,5a,6b,25R)-2,6-dihydroxyspirostan-3-ylO-b-D-glucopyranosyl-(1®3)-O-b-D-glucopyranosyl-(1®4)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- b-D-Galactopyranoside, (2a,3b,5a,6b,25R)-2,6-dihydroxyspirostan-3-ylO-b-D-glucopyranosyl-(1®
- 3)-O-b-D-glucopyranosyl-(1®
- 4)- (9CI)
- Ampeloside Bs1
- Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],b-D-galactopyranoside deriv.
- Spirostan, b-D-galactopyranoside deriv.
- β-D-Galactopyranoside, (2α,3β,5α,6β,25R)-2,6-dihydroxyspirostan-3-yl O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→4)-
- (2alpha,3beta,5alpha,6beta,25R)-2,6-Dihydroxyspirostan-3-yl O-beta-D-glucopyranosyl-(1-->3)-O-beta-D-glucopyranosyl-(1-->4)-beta-D-galactopyranoside
- DTXSID201104928
- 118524-12-2
- CHEBI:176329
- 2-[2-[6-(15,19-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl)oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- b-D-Galactopyranoside, (2a,3b,5a,6b,25R)-2,6-dihydroxyspirostan-3-ylO-b-D-glucopyranosyl-(1®3)-O-b-D-glucopyranosyl-(1®4)- (9CI)
-
- Inchi: 1S/C45H74O20/c1-17-5-8-45(58-16-17)18(2)30-26(65-45)10-21-19-9-23(49)22-11-25(24(50)12-44(22,4)20(19)6-7-43(21,30)3)59-40-36(56)34(54)38(29(15-48)62-40)63-42-37(57)39(32(52)28(14-47)61-42)64-41-35(55)33(53)31(51)27(13-46)60-41/h17-42,46-57H,5-16H2,1-4H3/t17-,18+,19-,20+,21+,22-,23-,24-,25-,26+,27-,28-,29-,30+,31-,32-,33+,34-,35-,36-,37-,38+,39+,40-,41+,42+,43+,44-,45-/m1/s1
- InChI Key: OBNCZXYHSIJOME-POWBFILWSA-N
- SMILES: O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3C[C@H]([C@H]4C[C@H]([C@@H](C[C@]4(C)[C@H]3CC[C@@]12C)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O
Computed Properties
- Exact Mass: 934.47734475g/mol
- Monoisotopic Mass: 934.47734475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 65
- Rotatable Bond Count: 9
- Complexity: 1650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 29
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 317Ų
- XLogP3: -1.2
b-D-Galactopyranoside, (2a,3b,5a,6b,25R)-2,6-dihydroxyspirostan-3-ylO-b-D-glucopyranosyl-(1®3)-O-b-D-glucopyranosyl-(1®4)- (9CI) Related Literature
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Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
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Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Ping Tong Food Funct., 2020,11, 628-639
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Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
118524-12-2 (b-D-Galactopyranoside, (2a,3b,5a,6b,25R)-2,6-dihydroxyspirostan-3-ylO-b-D-glucopyranosyl-(1®3)-O-b-D-glucopyranosyl-(1®4)- (9CI)) Related Products
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